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Compound of Interest

Compound Name:
Ethyl 5-ethyl-3-methyl-1-

benzofuran-2-carboxylate

CAS No.: 58455-55-3

Cat. No.: B2971145

Get Quote

Executive Summary
This guide provides an in-depth analysis of the mass spectrometry (MS) fragmentation patterns

of 5-ethyl benzofuran-2-carboxylic acid ethyl esters, a critical scaffold in pharmaceutical

intermediates (e.g., amiodarone analogs) and bioactive heterocyclic research. Unlike generic

spectral libraries, this document dissects the mechanistic causality of ion formation, specifically

comparing the 5-ethyl isomer against positional isomers (e.g., 6-ethyl) and alternative ester

derivatives (methyl/isopropyl).

Key Finding: The 5-ethyl benzofuran ethyl ester is uniquely characterized by a competitive

fragmentation between benzylic cleavage (

) and McLafferty rearrangement of the ester moiety (

), providing a robust "fingerprint" for structural elucidation that is absent in methyl ester
alternatives.
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Experimental Methodology
To ensure reproducibility and "self-validating" protocols, the following experimental conditions

are recommended for generating the data discussed.

Sample Preparation & Instrumentation[1]
Solvent: Methanol or Ethyl Acetate (HPLC grade).

Concentration: 10 µg/mL (trace analysis) to 100 µg/mL (scan mode).

Ionization: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C (To prevent thermal degradation prior to ionization).

Analyzer: Quadrupole or Ion Trap (Unit resolution is sufficient, though TOF is preferred for

exact mass confirmation).

Data Acquisition Protocol
Blank Run: Inject pure solvent to establish background noise levels.

Standard Injection: Inject 1 µL of the 5-ethyl benzofuran ester standard.

Verification: Check for the molecular ion (

) at m/z 218 (for Ethyl 5-ethylbenzofuran-2-carboxylate). If

is absent, lower source temp by 20°C.

Fragmentation Analysis: Mechanisms & Pathways
The fragmentation of Ethyl 5-ethylbenzofuran-2-carboxylate (MW 218.25) is governed by the

stability of the aromatic benzofuran core and the lability of its substituents.

Primary Pathway: The "Dual-Channel" Fragmentation
The molecular ion (

, m/z 218) is resilient but decays via two competitive high-energy channels:
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Pathway A: Benzylic Cleavage (Side-Chain) The 5-ethyl group undergoes homolytic

cleavage of the C-C bond beta to the aromatic ring, ejecting a methyl radical (

).

Result: Formation of a resonance-stabilized quinoid-like cation at m/z 203.

Mechanism: The oxygen heteroatom in the furan ring donates electron density, stabilizing

the positive charge at the C5 position.

Pathway B: Ester-Driven Cleavage

-Cleavage: Direct loss of the ethoxy radical (

, 45 Da) to form the acylium ion at m/z 173.

McLafferty Rearrangement: The ethyl ester possesses

-hydrogens relative to the carbonyl oxygen.[1][2] A six-membered transition state facilitates
the transfer of a hydrogen atom, ejecting neutral ethylene (

, 28 Da).

Result: A radical cation at m/z 190 (Carboxylic acid radical cation).

Secondary Pathway: Ring Degradation
Following the initial losses, the benzofuran core degrades via the expulsion of Carbon

Monoxide (CO, 28 Da), a hallmark of furanoid systems.

Precursor: m/z 173 (Acylium ion).

Product: m/z 145 (Aryl cation)

m/z 117 (Loss of second CO/Ring contraction).

Visualization of Signaling Pathways (DOT Diagram)
The following diagram maps the logical flow of fragmentation, illustrating the competition

between the alkyl side-chain and the ester functionality.
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Molecular Ion (M+)
m/z 218

Benzylic Cation
[M - CH3]+

m/z 203

- •CH3 (15 Da)
(Benzylic Cleavage)

McLafferty Product
[M - C2H4]+

m/z 190

- C2H4 (28 Da)
(McLafferty Rearrangement)

Acylium Ion
[M - OEt]+
m/z 173

- •OEt (45 Da)
(Alpha Cleavage)

Benzofuran Cation
[M - COOEt]+

m/z 145

- •OH (17 Da) - CO (28 Da)

Ring Opening/Degradation
[M - CO]+
m/z 117

- CO (28 Da)

Click to download full resolution via product page

Caption: Figure 1: Competitive fragmentation pathways of Ethyl 5-ethylbenzofuran-2-

carboxylate (EI, 70eV).

Comparative Performance Analysis
This section evaluates the "analytical performance"—defined here as the diagnostic utility and

specificity of the fragmentation pattern—against common alternatives.

Comparison with Methyl Ester Analogs
Alternative: Methyl 5-ethylbenzofuran-2-carboxylate (MW 204).
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Feature
Ethyl Ester
(Product)

Methyl Ester
(Alternative)

Analytical
Implication

McLafferty

Rearrangement
Yes (Loss of 28 Da)

No (Lacks

-H)

The Ethyl ester

provides an extra

diagnostic peak (m/z

190), confirming the

ester chain length

immediately.

Base Peak Often m/z 173 or 203 Often m/z 173

Methyl esters have

simpler spectra, but

less structural

information regarding

the ester alkyl chain.

Differentiation
High (Multiple distinct

losses)
Moderate

Ethyl esters are

superior for confirming

the presence of the

carboxylate moiety via

the specific loss of

ethylene.

Comparison with Positional Isomers (6-Ethyl)
Alternative: Ethyl 6-ethylbenzofuran-2-carboxylate.

Spectral Similarity: Both isomers produce identical mass fragments (m/z 218, 203, 190, 173).

Differentiation Strategy: The Intensity Ratio of the

peak (m/z 203) relative to the molecular ion often differs.

5-Ethyl: The carbocation at C5 is para to the furan oxygen, allowing for strong resonance

stabilization. This typically results in a higher relative abundance of the m/z 203 peak

compared to the 6-ethyl isomer, where the resonance contribution is less direct (meta-

relationship to furan oxygen).
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Recommendation: For definitive separation, rely on Chromatographic Retention Time (RT),

as spectral fingerprints are 95% similar.

Summary of Diagnostic Ions
Use this table to validate your experimental data.

m/z Value Ion Identity Origin/Mechanism
Relative
Abundance (Est.)

218 Molecular Ion High (40-80%)

203
Loss of Methyl

(Benzylic)

Base Peak (100%) or

Very High

190
Loss of Ethylene

(McLafferty)
Medium (20-40%)

173
Loss of Ethoxy (

-cleavage)
High (50-70%)

145
Benzofuran core

cation
Medium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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